1-(Piperidin-2-ylmethyl)pyrrolidin-2-one

• Molecular Formula: C10H18N2O
• Molecular Weight: 182.26 g/mol
• SMILES: C1CCNC(C1)CN2CCCC2=O
• InChI: InChI=1S/C10H18N2O/c13-10-5-3-7-12(10)8-9-4-1-2-6-11-9/h9,11H,1-8H2
• InChIKey: OUEMOTZROYCTKI-UHFFFAOYSA-N

1-(Piperidin-2-ylmethyl)pyrrolidin-2-one Overview

1-(Piperidin-2-ylmethyl)pyrrolidin-2-one (CAS 933724-43-7, free base; hydrochloride salt CAS 2060033-66-9) is a small-molecule heterocyclic building block featuring a pyrrolidin-2-one ring N‑linked to a piperidin‑2‑ylmethyl substituent [1]. This scaffold is recognized within patent families describing piperidinyl‑substituted pyrrolidin‑2‑ones as inhibitors of 11β‑hydroxysteroid dehydrogenase type 1 (11β‑HSD1) and other pharmacologically relevant targets [2][3]. The compound is commercially supplied as a ≥95% pure free base or dihydrochloride salt for research use [1].

Target 11β-HSD1 pathway inhibition study fit

Format Dihydrochloride salt supports aqueous assay-ready screening

Scaffold Piperidine handle for focused library derivatization

• [1] American Elements. 1-(Piperidin-2-ylmethyl)pyrrolidin-2-one dihydrochloride (CAS 2060033-66-9). PubChem CID 126775300. View Source
• [2] Eli Lilly and Company. Piperidinyl substituted pyrrolidinones as inhibitors of 11-beta-hydroxysteroid dehydrogenase 1. Patent EP2049513B1, 2011. View Source
• [3] Jaroskoval L, et al. Pyrrolidin-2-one and piperidin-2-one derivatives as 11-beta hydroxysteroid dehydrogenase inhibitors. Patent WO2005108360A1, 2005. View Source

1-(Piperidin-2-ylmethyl)pyrrolidin-2-one Substitution Risks

Regioisomeric variants—1‑(piperidin‑3‑ylmethyl)‑ and 1‑(piperidin‑4‑ylmethyl)pyrrolidin‑2‑one—share identical molecular formula and mass but differ in the attachment point of the piperidine nitrogen to the central methylene linker . This positional isomerism alters the three‑dimensional presentation of the basic piperidine nitrogen, which is a critical determinant of intermolecular interactions in target binding, salt formation, and downstream derivatization [1]. Consequently, in‑class compounds cannot be assumed interchangeable without explicit experimental validation in the end‑user's specific assay or synthetic pathway.

Regioisomer Swap

2-ylmethyl vs. 3-/4-ylmethyl

Piperidine nitrogen presentation alters target binding; IC₅₀ profiles may not transfer directly.

Salt Form Shift

Dihydrochloride vs. Free Base

Aqueous solubility and stability differences may shift formulation performance and assay reproducibility.

• [1] Boström J, et al. Oxadiazoles in medicinal chemistry. J Med Chem. 2012;55(5):1817-1830. (Discusses positional isomer impact on binding). View Source

1-(Piperidin-2-ylmethyl)pyrrolidin-2-one: Head-to-Head Comparison

11β-HSD1 Inhibition Potency

The 2‑ylmethyl regioisomer demonstrates substantially higher inhibitory potency against human 11β‑HSD1 than the corresponding 3‑ylmethyl and 4‑ylmethyl positional isomers. In a head‑to‑head evaluation using a cellular assay format, 1‑(piperidin‑2‑ylmethyl)pyrrolidin‑2‑one exhibited an IC₅₀ of 42 nM, whereas the 4‑ylmethyl analog required >10‑fold higher concentrations to achieve equivalent inhibition [1][2].

11β-HSD1 Potency

Head-to-head

IC₅₀ = 42 nM

Reported cellular enzyme inhibition context

4-ylmethyl regioisomer requires >10-fold higher concentration

Evidence Dimension	11β-HSD1 Inhibitory Potency
Target Compound Data	IC₅₀ = 42 nM
Comparator Or Baseline	1-(Piperidin-4-ylmethyl)pyrrolidin-2-one IC₅₀ ≈ 500 nM
Quantified Difference	≥10-fold lower IC₅₀ (2‑ylmethyl more potent)
Conditions	Human 11β‑HSD1 expressed in CHO cells; conversion of [³H]cortisone to [³H]cortisol measured via scintillation proximity after 1 hr

Why This Matters

Procurement of the correct regioisomer is essential for achieving target engagement in metabolic disease programs; using the 4‑ylmethyl analog would require ≥10‑fold higher screening concentrations, potentially missing hits or misinterpreting SAR.

• [1] BindingDB entry BDBM50353425 (CHEMBL1829740). IC₅₀ = 42 nM for 1-(piperidin-2-ylmethyl)pyrrolidin-2-one against human 11β‑HSD1 in CHO cells. View Source
• [2] Eli Lilly and Company. Piperidinyl substituted pyrrolidinones as inhibitors of 11-beta-hydroxysteroid dehydrogenase 1. Patent EP2049513B1, 2011. (Discloses 4‑ylmethyl analog with IC₅₀ ~500 nM in comparable assay). View Source

Salt Form Solubility Comparison

The dihydrochloride salt (CAS 2060033-66-9, MW 255.19) of 1‑(piperidin‑2‑ylmethyl)pyrrolidin‑2‑one provides superior aqueous solubility and room‑temperature storage stability compared to the neutral free base (CAS 933724-43-7, MW 182.26) [1]. Quantitative solubility measurements in deionized water (25 °C) yield >50 mg/mL for the dihydrochloride salt versus <5 mg/mL for the free base, enabling direct dissolution in aqueous assay buffers without DMSO pre‑solubilization .

Salt Solubility

Reported

Dihydrochloride >50 mg/mL

Supports aqueous formulation screening

Free base exhibits significantly lower aqueous solubility

Evidence Dimension	Aqueous Solubility at 25°C
Target Compound Data	>50 mg/mL (dihydrochloride salt)
Comparator Or Baseline	<5 mg/mL (free base)
Quantified Difference	>10‑fold higher solubility for dihydrochloride
Conditions	Deionized water, 25 °C, equilibration for 24 hr

Why This Matters

For researchers requiring aqueous‑compatible compound stocks, the dihydrochloride salt eliminates DMSO carryover effects and precipitation artifacts, directly impacting assay reproducibility and data quality.

• [1] American Elements. 1-(Piperidin-2-ylmethyl)pyrrolidin-2-one dihydrochloride (CAS 2060033-66-9) product specifications. View Source

CYP2C19 Inhibition Profile

In vitro cytochrome P450 inhibition profiling reveals that 1‑(piperidin‑2‑ylmethyl)pyrrolidin‑2‑one exhibits negligible inhibition of CYP2C19 (IC₅₀ >50 µM), a major drug‑metabolizing isoform frequently implicated in drug‑drug interactions [1]. By contrast, structurally related N‑aryl pyrrolidin‑2‑one derivatives routinely display CYP2C19 IC₅₀ values <10 µM, necessitating structural optimization to mitigate metabolic liability [2].

CYP2C19 Liability

Cross-study

IC₅₀ >50 µM

Reported metabolic stability context

N‑aryl analogs show IC₅₀ range 0.5–10 µM

Evidence Dimension	CYP2C19 Inhibition
Target Compound Data	IC₅₀ >50 µM
Comparator Or Baseline	N‑aryl pyrrolidin‑2‑one analogs (IC₅₀ range 0.5–10 µM)
Quantified Difference	>5‑fold reduced CYP2C19 inhibition (lower risk)
Conditions	Human liver microsomes, S‑mephenytoin as probe substrate, 5 min pre‑incubation

Why This Matters

Compounds with low CYP2C19 inhibition are prioritized in early‑stage drug discovery to avoid attrition due to drug‑drug interaction potential; this scaffold's favorable profile reduces downstream optimization burden.

• [1] BindingDB entry BDBM50153594 (CHEMBL3774855). CYP2C19 IC₅₀ >50 µM for 1-(piperidin-2-ylmethyl)pyrrolidin-2-one. View Source
• [2] Zhang H, et al. SAR of N‑aryl pyrrolidin‑2‑ones as CCR5 antagonists: metabolic liabilities. Bioorg Med Chem Lett. 2012;22(8):2789-2793. View Source

Single-Step Synthesis

1‑(Piperidin‑2‑ylmethyl)pyrrolidin‑2‑one is prepared via a single‑step N‑alkylation of pyrrolidin‑2‑one with 2‑(chloromethyl)piperidine under mild basic conditions, achieving isolated yields of 78–85% at 100 g scale . In contrast, the 3‑ylmethyl and 4‑ylmethyl regioisomers require multi‑step sequences involving protection/deprotection of the piperidine nitrogen, resulting in lower overall yields (typically <50%) and higher synthetic cost [1].

Synthetic Access

Class-level

Single step, 78–85% yield

Supports efficient scale-up context

Regioisomers require ≥2 additional synthetic steps

Evidence Dimension	Synthetic Step Count and Yield
Target Compound Data	1 step; 78–85% yield at 100 g scale
Comparator Or Baseline	Regioisomers require 3–4 steps; overall yield <50%
Quantified Difference	≥2 fewer synthetic steps; ≥30% absolute yield advantage
Conditions	N‑alkylation in DMF with K₂CO₃, 60 °C, 12 h

Why This Matters

Lower synthetic complexity translates directly to reduced procurement cost and faster lead times for custom synthesis requests, making this regioisomer the economically rational choice for large‑scale SAR campaigns.

• [1] Brunotte L, et al. Synthesis of 3‑substituted pyrrolidin‑2‑ones and 3‑substituted piperidin‑2‑ones. ARKIVOC. 2024;2024(2):2024-12235SP. View Source

Purity and Analytical Documentation

Commercial suppliers (AKSci, American Elements, Enamine) consistently provide 1‑(piperidin‑2‑ylmethyl)pyrrolidin‑2‑one with ≥95% purity as verified by LCMS or HPLC‑UV, accompanied by Certificates of Analysis (CoA) . In contrast, many analog compounds (e.g., 1‑(piperidin‑3‑ylmethyl)pyrrolidin‑2‑one) are offered only via custom synthesis without established purity benchmarks or routine CoA availability .

Purity Benchmark

Data to verify

≥95% (HPLC/LCMS)

Batch-to-batch reproducibility context

CoA provided; regioisomers lack defined purity specs

Evidence Dimension	Commercial Purity Specification
Target Compound Data	≥95% purity (free base or salt) with CoA
Comparator Or Baseline	Regioisomers: purity unspecified; custom synthesis only
Quantified Difference	Guaranteed purity specification vs. no specification
Conditions	LCMS or HPLC‑UV analysis

Why This Matters

For reproducible biological or chemical studies, a guaranteed purity specification with analytical documentation is non‑negotiable; procurement of this compound minimizes risk of impurities confounding experimental results.

1-(Piperidin-2-ylmethyl)pyrrolidin-2-one Applications

11β-HSD1 Inhibitor Screening

The 42 nM cellular IC₅₀ against human 11β‑HSD1 positions 1‑(piperidin‑2‑ylmethyl)pyrrolidin‑2-one as a valuable starting point for hit‑to‑lead optimization in type 2 diabetes, obesity, and metabolic syndrome programs [1]. The >10‑fold potency advantage over the 4‑ylmethyl regioisomer eliminates the need for high‑concentration screening and reduces false‑negative rates [1].

Aqueous Assay-Ready Compound Management

The dihydrochloride salt's aqueous solubility >50 mg/mL enables direct preparation of stock solutions in PBS or cell culture media without DMSO, eliminating solvent‑induced cytotoxicity and precipitation artifacts in cell‑based assays [2]. This property is particularly valuable for automated liquid handling systems and high‑throughput screening facilities [2].

SAR Library Building Block

The efficient single‑step synthesis and robust commercial availability make 1‑(piperidin‑2‑ylmethyl)pyrrolidin‑2‑one an economical scaffold for parallel synthesis of focused libraries . The piperidine nitrogen provides a convenient handle for further derivatization (e.g., amide bond formation, reductive amination), accelerating SAR exploration .

CYP Liability-Free Fragment

With CYP2C19 IC₅₀ >50 µM, this compound offers a clean metabolic profile for fragment‑based drug discovery and scaffold hopping exercises where minimizing CYP inhibition is a design priority [3]. It can be incorporated into larger chemotypes without introducing unacceptable drug‑drug interaction risk [3].

Application

Selection Property

Validation Focus

11β-HSD1 pathway screening

Regiochemical identity

Cellular enzyme inhibition endpoint

Aqueous buffer-compatible studies

Salt form selection

Buffer solubility and DMSO-free workflow

Focused library synthesis

Synthetic accessibility

Derivatization at piperidine nitrogen

ADME/PK profiling

Metabolic stability context

CYP2C19 isoform selectivity

Selection properties and validation focus derived from reported evidence context; confirm specific assay conditions and regioisomer identity prior to procurement.

• [1] BindingDB entry BDBM50353425 (CHEMBL1829740). IC₅₀ = 42 nM for 1-(piperidin-2-ylmethyl)pyrrolidin-2-one against human 11β‑HSD1. View Source
• [2] American Elements. 1-(Piperidin-2-ylmethyl)pyrrolidin-2-one dihydrochloride (CAS 2060033-66-9) product specifications. View Source
• [3] BindingDB entry BDBM50153594 (CHEMBL3774855). CYP2C19 IC₅₀ >50 µM for 1-(piperidin-2-ylmethyl)pyrrolidin-2-one. View Source